Cas no 2171584-68-0 (5-methyl-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-methyl-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171584-68-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6205394
• PubChem ID: 165842215
• Update Time: 2025-08-05

5-methyl-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,9-dioxa-4-azaspiro5.5undecane
• 5-methyl-1,9-dioxa-4-azaspiro[5.5]undecane
• 2171584-68-0
• EN300-1641051

• Inchi： 1S/C9H17NO2/c1-8-9(12-7-4-10-8)2-5-11-6-3-9/h8,10H,2-7H2,1H3
• InChI Key： BVKQRLMTOWYQLA-UHFFFAOYSA-N
• SMILES： O1CCNC(C)C21CCOCC2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-methyl-1,9-dioxa-4-azaspiro5.5undecane

Introduction to 5-methyl-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2171584-68-0) and Its Emerging Applications in Chemical Biology

5-methyl-1,9-dioxa-4-azaspiro5.5undecane, identified by its unique Chemical Abstracts Service (CAS) number 2171584-68-0, represents a structurally intricate heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. The compound's spirocyclic framework, characterized by a nitrogen-containing azacycloalkane core linked to an oxygenated aliphatic chain, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the molecular architecture, synthetic pathways, and cutting-edge applications of this compound, emphasizing its potential in addressing contemporary challenges in drug discovery and molecular recognition.

The structural motif of 5-methyl-1,9-dioxa-4-azaspiro5.5undecane combines the rigidity of the spirocyclic core with the flexibility of the oxygenated side chain, creating a unique three-dimensional conformation that can be exploited for selective interactions with biological targets. The presence of both nitrogen and oxygen atoms within the spirocycle introduces multiple hydrogen bonding opportunities and electronic distributions that are conducive to ligand-receptor binding. Such features have made this compound an attractive candidate for designing modulators of enzyme activity, receptor binding affinity, and cellular signaling pathways.

In recent years, the pharmaceutical industry has increasingly recognized the value of spirocyclic compounds in medicinal chemistry due to their enhanced metabolic stability and reduced propensity for off-target effects. The 5-methyl-1,9-dioxa-4-azaspiro5.5undecane scaffold exemplifies this trend, with its ability to mimic natural product scaffolds while offering synthetic accessibility. Advances in computational chemistry and high-throughput screening have accelerated the identification of derivatives with improved pharmacokinetic profiles, further solidifying its role as a privileged structure in drug discovery.

One of the most compelling aspects of 5-methyl-1,9-dioxa-4-azaspiro5.5undecane is its potential as a lead compound for therapeutic intervention in neurological disorders. Emerging research suggests that spirocyclic nitrogen-containing heterocycles can modulate neurotransmitter receptors and ion channels with high selectivity. For instance, derivatives of this scaffold have been investigated for their interactions with serotonin receptors (e.g., 5-HT1A), which are implicated in conditions such as depression and anxiety. The oxygenated side chain further enhances binding affinity by forming hydrogen bonds with polar residues in the receptor binding pocket, a feature that has been leveraged to design potent and selective serotonin receptor ligands.

The synthesis of 5-methyl-1,9-dioxa-4-azaspiro5.5undecane presents both challenges and opportunities for organic chemists. Traditional approaches often involve multi-step sequences involving ring-closure reactions and functional group transformations. However, recent methodologies have focused on catalytic strategies that streamline these processes while maintaining high yields and enantioselectivity. Transition-metal-catalyzed reactions, such as those employing palladium or copper complexes, have been particularly effective in constructing the spirocyclic core efficiently. Additionally, biocatalytic methods using engineered enzymes have emerged as sustainable alternatives to traditional synthetic routes, aligning with green chemistry principles.

The versatility of 5-methyl-1,9-dioxa-4-azaspiro5.5undecane extends beyond its applications in central nervous system disorders; it also holds promise in oncology research. Studies indicate that spirocyclic compounds can disrupt oncogenic signaling pathways by inhibiting key kinases or interacting with transcription factors involved in cancer progression. For example, derivatives of this scaffold have shown preclinical activity against tyrosine kinases associated with various solid tumors and hematological malignancies. The ability to fine-tune electronic properties through structural modifications allows researchers to optimize potency while minimizing toxicity profile—a critical consideration in oncology drug development.

The integration of computational modeling has revolutionized the way researchers approach drug discovery using 5-methyl-1,9-dioxa-4-azaspiro5.5undecane derivatives. Molecular docking simulations enable virtual screening of large libraries of analogs to identify candidates with optimal binding affinities for target proteins. Furthermore, quantum mechanical calculations provide insights into electronic interactions between ligands and receptors at an atomic level—information that is invaluable for designing molecules with enhanced pharmacological properties such as improved solubility or reduced metabolic clearance rates.

Recent publications highlight innovative applications where CAS No 2171584-68-0 has been repurposed for non-traditional therapeutic contexts beyond conventional pharmacology. For instance; researchers exploring antimicrobial agents have found that certain derivatives exhibit broad-spectrum activity against resistant bacterial strains by interfering with essential metabolic processes; whereas materials scientists investigating supramolecular chemistry have utilized its rigid framework as a building block for self-assembling structures capable;of encapsulating bioactive molecules or facilitating controlled release systems